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Get Quote

The table below summarizes the key data point for cloperastine and places it in the context of other sigma-1

receptor ligands with documented antiviral effects.

Compound
Therapeutic
Category

Sigma-1 Receptor
Affinity (Ki, nM)

Antiviral Activity (Tested
Against)

Cloperastine Antitussive 19 (IC50) [1] In vitro screens; potential activity
against CoVs [1]

Haloperidol Antipsychotic N/A (Non-selective ligand) CoVs, EBV [1]

Amiodarone Antiarrhythmic 1.4–2.1 [1] SARS-CoV, SARS-CoV-2, EBOV,

HCV [1]

Amitriptyline Antidepressant 216-300 [1] HCV, FLUAV (H5N1) [1]

Azelastine Antihistaminic 274 (IC50) [1] HCV [1]

Note: The value for Cloperastine is cited as an IC50 from internal data of a research organization [1]. A

lower Ki or IC50 value indicates a stronger binding affinity.
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Experimental Evidence and Putative Mechanism

While a full crystal structure of cloperastine bound to the sigma-1 receptor is not available, its role has been

identified through large-scale drug repurposing screens and subsequent mechanistic studies.

Identification as a Hit: Cloperastine was frequently identified in unbiased in vitro drug
repurposing screens designed to find compounds with antiviral activity against coronaviruses,
including SARS-CoV-2. These screens revealed that several drugs with known sigma receptor

binding capabilities could inhibit viral infection [1].
Putative Antiviral Mechanism: The proposed mechanism involves the sigma-1 receptor's role in

managing Endoplasmic Reticulum (ER) stress. Coronaviruses, including SARS-CoV-2, hijack the
host cell's ER to replicate. The viral protein Nsp6 interacts directly with the sigma-1 receptor. By

binding to the sigma-1 receptor, ligands like cloperastine may interfere with this virus-host interaction,
modulating the ER stress response and thereby inhibiting viral replication [2] [1].

Additional Mechanistic Insight: Recent research has also shown that cloperastine can inhibit
mitochondrial oxidative phosphorylation. This effect on cellular metabolism was identified as the

mechanism by which it suppresses the proliferation of esophageal squamous cell carcinoma. While
not directly linked to its sigma-1 binding or antiviral effects, this demonstrates a broader impact on

key cellular energy pathways [3].

The following diagram illustrates the experimental workflow used to identify and characterize sigma

receptor ligands like cloperastine for antiviral activity.
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Experimental workflow for characterizing sigma receptor ligands.

Formulation and Analytical Techniques

Research into advanced formulations and precise analytical methods supports the further investigation and

potential application of cloperastine.

Controlled-Release Nanoparticles: To improve its therapeutic profile, studies have successfully

developed modified-release nanoparticles containing cloperastine HCl. These formulations use
polymers like HPMC and HPC to create nanoparticles (~20-50 nm) that enable a prolonged drug
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release profile, with over 70% of the drug released after 8 hours. This can help reduce dosing

frequency [4].
Analytical Methods for Characterization: A specific HPLC method has been developed and

validated to identify and quantify up to five potential impurities in cloperastine hydrochloride bulk
drug substance, which is critical for ensuring product quality and purity [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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